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Compound of Interest

Compound Name: 3-Pyridine toxoflavin

Cat. No.: B15607515

Essential Safety and Handling Guide for 3-Pyridine
Toxoflavin

Disclaimer: Specific safety data for 3-Pyridine toxoflavin is limited. The following guidance is
based on the hazardous properties of Pyridine, a structurally related compound. It is imperative
to handle 3-Pyridine toxoflavin with, at minimum, the same precautions as Pyridine. Always
consult your institution's Environmental Health and Safety (EHS) department for specific
protocols and conduct a thorough risk assessment before handling this chemical.

This guide provides immediate safety and logistical information for researchers, scientists, and
drug development professionals working with 3-Pyridine toxoflavin, focusing on operational
and disposal plans.

Immediate Safety Considerations

3-Pyridine toxoflavin should be treated as a hazardous substance. Based on the available
data for Pyridine, it is presumed to be harmful if swallowed, in contact with skin, or if inhaled,
and may cause severe skin and eye irritation.[1][2][3] The signal word "Warning" and GHS
pictogram GHSO07 (exclamation mark) are associated with 3-pyridine toxoflavin, indicating
potential hazards such as skin and eye irritation, and it is advised to avoid breathing in dust,
fumes, gas, mist, vapors, or spray.[4]

Quantitative Data Summary
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The following table summarizes key quantitative data for Pyridine, which should be used as a
conservative baseline for handling 3-Pyridine toxoflavin.

Data Point Value Source(s)

Exposure Limits

DOSH TWA 5 ppm [5]
DOSH STEL 10 ppm [5]
NIOSH TWA 5 ppm (15 mg/m3) [5]
ACGIH TLV 1 ppm (3.1 mg/m3) [5]

Toxicological Data

(LD50/LC50)

Oral (Rat) 891 mg/kg [5]
Dermal (Rabbit) 1,121 mg/kg [5]
Inhalation (Rat) 17.1 mg/L (4 hours) [5]

Physical Properties

Boiling Point 115 °C (239 °F) [6]
Melting Point -42 °C (-44 °F) [6]
Density 0.978 g/cm3 at 25 °C (77 °F) [6]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure.
o Eye Protection: Chemical splash goggles are mandatory.[7]

e Hand Protection: Wear chemical-resistant gloves. Butyl rubber or PVA gloves are
recommended for Pyridine; nitrile gloves may not be suitable.[5] Always check the
manufacturer's glove compatibility chart.
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» Body Protection: A fully-buttoned lab coat is required.[5] For significant spill potential,
chemical-resistant coveralls should be considered.

e Respiratory Protection: All handling of 3-Pyridine toxoflavin should be conducted in a
certified chemical fume hood to avoid inhalation of vapors.[7][8] If a respirator is necessary, a
NIOSH-approved respirator with an appropriate cartridge should be used, and personnel
must be fit-tested and trained.[9]

Engineering Controls

e Ventilation: Always work in a well-ventilated area, preferably a certified laboratory chemical
fume hood.[7][8]

o Safety Equipment: An emergency eyewash station and safety shower must be readily
accessible, within a 10-second travel distance (approximately 50 feet).[5]

Storage and Handling

» Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and
other ignition sources.[2][7][8] Keep containers tightly closed to prevent the absorption of
moisture and the escape of vapors.[1][7]

» Handling: Do not eat, drink, or smoke in areas where this chemical is handled.[1][2] Wash
hands thoroughly after handling.[2] Use non-sparking tools and take precautionary measures
against static discharge.[2][6]

Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes.[5][7] Remove contaminated clothing while under an emergency shower.[5] Seek
immediate medical attention.[5][7]

» Eye Contact: Immediately flush eyes with water at an emergency eyewash station for at least
15 minutes, holding eyelids open.[5][8] Seek immediate medical attention.[5][8]

 Inhalation: Move the person to fresh air immediately.[5][8] If breathing is difficult, administer
oxygen. Seek immediate medical attention.[5]
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 Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water. Seek immediate medical
attention.[2]

o Large Spills: In the event of a large spill outside a fume hood, evacuate the area immediately
and secure it.[5] Contact your institution's EHS for emergency response.[5]

Disposal Plan

o Waste Collection: Collect waste 3-Pyridine toxoflavin and any contaminated materials in a
designated, compatible, and properly sealed hazardous waste container.[5][10]

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" with the full
chemical name.[10]

» Disposal Method: Disposal must be managed in accordance with all federal, state, and local
regulations.[11] Incineration is a common disposal method for waste Pyridine.[11] Do not
dispose of it down the drain.

Visualizations
Experimental and Logical Workflows
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Diagram 1: PPE Selection Workflow for 3-Pyridine Toxoflavin Handling
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Caption: Diagram 1: PPE Selection Workflow for 3-Pyridine Toxoflavin Handling
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Diagram 2: Spill Response Workflow for 3-Pyridine Toxoflavin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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